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Compound of Interest

Compound Name: Cholecystokinin (26-33)

CAS No.: 80980-81-0

Cat. No.: B12718323

Get Quote

Executive Summary & Scientific Rationale
Quantifying Cholecystokinin octapeptide (CCK-8) in plasma presents a "perfect storm" of bio-

analytical challenges: low physiological abundance (1–5 pM), rapid enzymatic degradation (

minutes), and high sequence homology with Gastrin.

While many commercial kits claim "direct" detection, scientific integrity dictates that direct

measurement of unextracted plasma often yields unreliable data due to non-specific matrix

interference and cross-reactivity. Gastrin shares the identical C-terminal pentapeptide (-Gly-

Trp-Met-Asp-Phe-NH2) with CCK and circulates at concentrations 10–20 times higher than

CCK.

This guide details a validated extraction-based workflow designed to achieve a Lower Limit of

Quantification (LLOQ) in the low picogram/mL range, ensuring the specificity required to

distinguish bioactive CCK-8 from circulating Gastrin.
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Pre-Analytical Control: The First Line of Defense
The validity of a CCK-8 assay is determined at the moment of blood draw. CCK is rapidly

cleaved by plasma proteases. Standard serum collection is unacceptable.

Sample Collection Protocol
Anticoagulant: Use pre-chilled EDTA tubes (Lavender top). Heparin is acceptable but EDTA

is preferred for better inhibition of metalloproteases.

Protease Inhibition (Critical): Immediately upon draw, add Aprotinin (500 KIU/mL final conc.)

and PMSF (0.1 mM final conc.).

Mechanism: Aprotinin inhibits serine proteases; EDTA chelates divalent cations required

by metalloproteases.

Processing: Centrifuge at

for 15 minutes at 4°C within 20 minutes of collection.

Storage: Transfer plasma to polypropylene tubes. Flash freeze in liquid nitrogen. Store at

-80°C.

Sample Preparation: Solid Phase Extraction (SPE)
To achieve reliable detection limits below 5 pg/mL, plasma proteins must be removed and the

peptide concentrated. This protocol uses C18 Sep-Pak columns.

Materials
C18 Sep-Pak Columns (200 mg)

Buffer A: 1% Trifluoroacetic acid (TFA) in HPLC-grade water

Buffer B: 60% Acetonitrile (ACN) in 1% TFA

Workflow Visualization (Graphviz)
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Figure 1: Solid Phase Extraction (SPE) workflow for CCK-8 isolation. Acidification dissociates

CCK from plasma proteins, while the C18 column concentrates the peptide, removing

interfering salts and large proteins.

Assay Protocol: Competitive ELISA
Principle: This assay utilizes a "Competitive" format. The plate is coated with a secondary

antibody (e.g., Goat anti-Rabbit).[1] The primary antibody (Rabbit anti-CCK-8) captures the

target. Biotinylated CCK-8 (tracer) competes with endogenous CCK-8 from the sample for

limited antibody binding sites.

High Sample CCK

Low Biotin-CCK Binding

Low Signal.

Low Sample CCK

High Biotin-CCK Binding

High Signal.

Step-by-Step Procedure
Reconstitution: Dissolve lyophilized samples in 250

L of Assay Buffer (concentrating the sample 4x-5x relative to initial plasma volume).

Primary Incubation:

Add 50

L of Standard or Sample to wells.[2]

Add 25

L of Primary Antibody (Specific to Sulfated CCK-8).
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Note: Incubate overnight at 4°C. Equilibrium kinetics are crucial for maximum sensitivity in

competitive assays.

Tracer Addition:

Add 25

L of Biotinylated CCK-8 peptide.

Incubate 1.5 hours at Room Temperature (RT) with orbital shaking (300 rpm).

Wash: Aspirate and wash

with Wash Buffer (PBS + 0.05% Tween-20).

Detection:

Add 100

L Streptavidin-HRP.

Incubate 45 mins at RT.

Development:

Wash

.[3]

Add 100

L TMB Substrate. Incubate 15-30 mins (protect from light).

Add 100

L Stop Solution (2N HCl).

Read OD at 450 nm.[2][3][4][5][6][7]

Competitive Binding Logic (Graphviz)
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Figure 2: Competitive Inhibition Principle. The signal is inversely proportional to the

concentration of CCK-8 in the sample.[2]

Performance Characteristics & Data Analysis
Detection Limits: Direct vs. Extracted
The table below illustrates why extraction is mandatory for physiological research.

Parameter Direct Plasma Assay
Extracted Plasma Assay
(Recommended)

LOD (Limit of Detection) ~20–50 pg/mL 0.5–1.0 pg/mL

LLOQ ~100 pg/mL 2–5 pg/mL

Linear Range 100–10,000 pg/mL 5–1,000 pg/mL

Cross-Reactivity (Gastrin) High Risk (Matrix interference)
Negligible (Specific Ab + Clean

Matrix)

Physiological Relevance Low (Misses basal levels)
High (Detects basal & post-

prandial)

Specificity (The Gastrin Issue)
To ensure the signal is CCK-8 and not Gastrin:
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Antibody Selection: Use an antibody raised against the sulfated Tyrosine (Tyr-SO3) region or

the N-terminus of CCK-8.

Validation: A specific CCK-8 assay should show <0.1% cross-reactivity with Gastrin-17

(nonsulfated) or Gastrin-34.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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